Cas no 283-58-9 (1,5-Diazabicyclo[3.3.3]undecane(8CI,9CI))

1,5-Diazabicyclo[3.3.3]undecane(8CI,9CI) structure
283-58-9 structure
Product Name:1,5-Diazabicyclo[3.3.3]undecane(8CI,9CI)
CAS No:283-58-9
MF:C9H18N2
MW:154.252622127533
CID:286259
PubChem ID:136116
Update Time:2025-04-19

1,5-Diazabicyclo[3.3.3]undecane(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,5-Diazabicyclo[3.3.3]undecane(8CI,9CI)
    • 1,5-diazabicyclo[3.3.3]undecane
    • 1,5-Diazabicyclo(3.3.3)undecane
    • 1,5-diazabicyclo-[3.3.3]undecane
    • 283-58-9
    • SCHEMBL514401
    • DTXSID40182551
    • Inchi： 1S/C9H18N2/c1-4-10-6-2-7-11(5-1)9-3-8-10/h1-9H2
    • InChI Key： UWUHOLGLQASSHA-UHFFFAOYSA-N
    • SMILES： N12CCCN(CCC1)CCC2

Computed Properties

  • Exact Mass: 154.14714
  • Monoisotopic Mass: 154.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 89
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • Density: 1
  • Boiling Point: 228.6°C at 760 mmHg
  • Flash Point: 86°C
  • Refractive Index: 1.531
  • PSA: 6.48

1,5-Diazabicyclo[3.3.3]undecane(8CI,9CI) Related Literature

  • 1. Reductive cleavage of propellane-type hydrazinium dications as a route to medium-sized ring bicyclic diamines with bridgehead nitrogen atoms
    Roger W. Alder,Richard B. Sessions,Andrew J. Bennet,Richard E. Moss J. Chem. Soc. Perkin Trans. 1 1982 603
  • 2. Bridgehead diphosphines in the bicyclo[3.3.3]undecane and bicyclo[4.4.4]tetradecane series: synthesis, structure and properties
    Roger W. Alder,Dianne D. Ellis,Rolf Gleiter,Christopher J. Harris,Holger Lange,A. Guy Orpen,David Read,Peter N. Taylor J. Chem. Soc. Perkin Trans. 1 1998 1657
  • 3. A 1,5-diazabicyclo[3.3.3]undecane derivative with almost planar bridgehead nitrogens
    Roger W. Alder,Nigel C. Goode,Trevor J. King,John M. Mellor,Barry W. Miller J. Chem. Soc. Chem. Commun. 1976 173
  • 4. Preparation of a range of NNN′N′-tetrasubstituted 1,8-diaminonaphthalenes
    Roger W. Alder,Martin R. Bryce,Nigel C. Goode,Nigel Miller,Judith Owen J. Chem. Soc. Perkin Trans. 1 1981 2840
  • 5. Syntheses of medium-ring 1, k+ 2-diazabicyclo[k.l.m.]alkanes by reductive cleavage of hydrazinum dications
    Roger W. Alder,Richard B. Sessions,John M. Mellor,Michael F. Rawlins J. Chem. Soc. Chem. Commun. 1977 747

283-58-9 (1,5-Diazabicyclo[3.3.3]undecane(8CI,9CI)) Related Products

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